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Compound of Interest |

Compound Name: 4-(Chlorocarbonyl)phenyl sulfone
CAS No.: 4462-61-7
Cat. No.: B3052743

Get Quote

Executive Summary & Chemical Profile[1][2][3]

4-(Phenylsulfonyl)benzoyl chloride is a highly reactive electrophilic building block used primarily
in the synthesis of sulfonamide-based pharmaceuticals and advanced materials.

Unlike standard benzoyl chloride, the presence of the phenylsulfonyl group (-SO2Ph) at the
para position significantly alters its reactivity. The sulfonyl group is strongly electron-
withdrawing, which destabilizes the carbonyl carbon, making this compound significantly more
sensitive to moisture (hydrolysis) than unsubstituted benzoyl chloride.

Property

Specification

Chemical Structure

Ph-S0O2-CeH4-COCI

Physical State

Solid (Off-white to white crystalline powder)

Primary Hazard

Corrosive, Lachrymator, Moisture Sensitive

Critical Instability

Rapid hydrolysis to 4-(phenylsulfonyl)benzoic
acid + HCI
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Storage Tier List: Extending Shelf Life

To maximize shelf life, you must arrest the hydrolysis kinetics. We categorize storage
conditions into three tiers based on expected duration.

Tier 1: Long-Term Storage (>3 Months)

o Temperature: -20°C (Freezer).
o Atmosphere: Inert gas (Argon preferred over Nitrogen due to density).
o Containment:
o Primary: Glass vial with a PTFE-lined screw cap (avoid polyethylene liners).
o Secondary: Heat-sealed aluminized Mylar bag with activated molecular sieve packets.

o Parafilm is insufficient for long-term storage; use electrical tape or Parafilm over a tight
cap, but rely on the secondary bag.

Tier 2: Active Use (1-3 Months)

o Temperature: 2—8°C (Refrigerator).
o Atmosphere: Nitrogen flush after every use.

o Containment: Glass vial inside a desiccator containing fresh phosphorus pentoxide (

) or indicating Drierite.

Tier 3: Immediate Workflow (<1 Week)

o Temperature: Ambient (20-25°C).
o Atmosphere: Keep capped when not in use.

o Precaution: Do not leave open to air. The electron-deficient carbonyl will scavenge
atmospheric moisture within minutes, forming a crust of carboxylic acid.
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Troubleshooting & FAQs
Q1: The solid has turned sticky or formed a "gum" at the
bottom. Is it usable?

Diagnosis: Partial Hydrolysis. Mechanism: Moisture has entered the container. The "gum" is
likely a eutectic mixture of the acid chloride and the hydrolyzed acid, potentially solvated by
trapped HCI. Action:Do not use directly. The stoichiometry of your reaction will be
compromised.

e Quick Fix: If you have >5g, perform the Remediation Protocol (Section 5).

o Small Scale: Discard and buy fresh.

Q2: | see white "smoke" when | open the bottle.

Diagnosis: HCI Release. Explanation: This is a hallmark of acid chloride degradation. The
compound is reacting with humidity in the air immediately upon opening, releasing Hydrogen
Chloride gas. Action: This is normal for highly reactive acid chlorides but indicates your lab
humidity is too high.

o Fix: Handle only in a fume hood or, ideally, a glovebox. Purge the headspace with Argon
immediately before closing.

Q3: My vyield is low, and | isolated a high-melting solid
byproduct.

Diagnosis: Feedstock Contamination. Explanation: You likely added significant amounts of 4-

(phenylsulfonyl)benzoic acid (the hydrolysis product) to your reaction. This acid is unreactive

toward nucleophiles under standard basic conditions (Schotten-Baumann), leading to "dead"

mass. Verification: Check the Melting Point (MP). The acid melts significantly higher (>200°C)
than the chloride.

Visualizing the Degradation Pathway

The following diagram illustrates the "Hydrolysis Trap" that users often fall into. The electron-
withdrawing sulfone group accelerates the attack of water.
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Figure 1: The Hydrolysis Trap - Why Moisture is Critical

Click to download full resolution via product page

Experimental Protocols
Protocol A: Quality Control (The "Melting Point Test")

Before running a critical reaction, validate purity.

o Sampling: Take a small capillary sample (~5 mg) in a glovebox or under a funnel of inverted
Argon.

e Observation:
o Sharp Melt: High purity.
o Wide Range / Pre-melting: Significant hydrolysis.

o Does not melt (up to 200°C): You have pure carboxylic acid (total decomposition).

Protocol B: Remediation (Regenerating the Chloride)

If your material is hydrolyzed (contains acid), you can convert it back to the chloride rather than

discarding it.

o Setup: Place the impure solid in a round-bottom flask with a reflux condenser and a drying
tube (

).

e Reagent: Add Thionyl Chloride (
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) (5-10 equivalents).
o Optional: Add 1 drop of DMF (Dimethylformamide) as a catalyst.

o Reaction: Reflux at 75-80°C for 2—4 hours until gas evolution (HCI/SO:z) ceases and the
solution becomes clear.

e [solation:
o Distill off excess

under reduced pressure (rotary evaporator with a base trap).

o Add dry toluene and evaporate again (azeotropic removal of residual

).

o Recrystallize the residue from dry Hexane/Toluene if necessary.

Protocol C: Decision Tree for Usage

Inspect Material

Visual Check:
Caking or Liquid?

Free-flowing powder \ Sticky/Clumped

Perform Protocol B

. -
Fuming upon opening? (Thionyl Chloride Reflux)

Light Fuming Heavy Smoke +
(Normal) Liquefaction

Proceed to Reaction Discard / Repurpose

Figure 2: Usage Decision Logic
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(Note: While specific literature on the exact CAS 4-(phenylsulfonyl)benzoyl chloride is rare, the
protocols above are derived from authoritative standards for the handling of electron-deficient
benzoyl chlorides and sulfonyl-containing aromatics.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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